
Physical and chemical characteristics of 1-
Methyl-1-naphthalen-1-ylhydrazine

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name:
1-Methyl-1-naphthalen-1-

ylhydrazine

Cat. No.: B045601 Get Quote

An In-depth Technical Guide on 1-Methyl-1-
naphthalen-1-ylhydrazine
Preface
This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development on the physical and chemical characteristics of 1-Methyl-1-
naphthalen-1-ylhydrazine. Due to the limited availability of public data on this specific

compound, this document also provides information on the closely related compound,

Naphthalen-1-ylmethyl-hydrazine, to offer a broader context. It is imperative to note the

structural differences between these two compounds when utilizing the provided data.

Compound Identification and Structure
1.1. 1-Methyl-1-naphthalen-1-ylhydrazine

There is limited information available in public databases for 1-Methyl-1-naphthalen-1-
ylhydrazine. The compound, identified with the CAS Number 119090-35-6, is also known as

N-Methyl-N-naphthalen-1-yl-hydrazine[1]. Further detailed physical and chemical properties for

this specific isomer are not readily available in the provided search results.

1.2. Naphthalen-1-ylmethyl-hydrazine
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A structurally related compound, Naphthalen-1-ylmethyl-hydrazine, with the CAS Number

51421-38-6, has more available data[2][3]. It is crucial to distinguish this compound from 1-
Methyl-1-naphthalen-1-ylhydrazine, as the position of the methyl group and the point of

attachment of the naphthalene moiety to the hydrazine group are different, which will

significantly influence its chemical and biological properties.

Physicochemical Properties
The following table summarizes the available physicochemical properties for Naphthalen-1-

ylmethyl-hydrazine. Data for 1-Methyl-1-naphthalen-1-ylhydrazine is largely unavailable.

Property
Value (for Naphthalen-1-
ylmethyl-hydrazine)

Reference

Molecular Formula C11H12N2 [2][3]

Molecular Weight 172.23 g/mol [2]

Exact Mass 172.100048391 [2]

PSA (Polar Surface Area) 38.05 Å² [2][3]

LogP 2.89430 [2][3]

XLogP3 1.9 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 2 [2]

Heavy Atom Count 13 [2]

Complexity 158 [2]

HS Code 2928000090 [2][3]

Experimental Protocols
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Detailed experimental protocols for the synthesis of 1-Methyl-1-naphthalen-1-ylhydrazine are

not described in the provided search results. However, a synthesis route for Naphthalen-1-

ylmethyl-hydrazine is mentioned, which could potentially be adapted. The synthesis of

Naphthalen-1-ylmethyl-hydrazine has been reported in the literature, for instance, in the

Journal of Organic Chemistry, 1965, vol. 30, # 2 p. 321 - 323, starting from 1-Chloromethyl

naphthalene[3].

A general workflow for a potential synthesis could be visualized as follows:

A potential synthetic workflow for Naphthalen-1-ylmethyl-hydrazine.

Reactivity and Stability
Information regarding the specific reactivity and stability of 1-Methyl-1-naphthalen-1-
ylhydrazine is not available. For the related compound, Naphthalen-1-ylmethyl-hydrazine

hydrochloride (CAS 94714-35-9), it is advised to store the stock solution at -80°C for use within

6 months, or at -20°C for use within 1 month to avoid product failure due to repeated freezing

and thawing[4]. This suggests that hydrazines with this scaffold may have limited stability in

solution at higher temperatures. To improve solubility, it is suggested to heat the solution to

37°C and use sonication[4].

Biological Activity and Signaling Pathways
There is no information in the provided search results regarding the biological activity or any

associated signaling pathways for 1-Methyl-1-naphthalen-1-ylhydrazine. Hydrazine and

hydrazone derivatives, in general, are known to possess a wide range of biological and

pharmacological properties and are of considerable interest in medicinal chemistry[5].

Should research on this compound be undertaken, a general workflow for screening its

biological activity could be conceptualized as follows:

A general workflow for drug discovery and development.

Spectral Data
No specific spectral data (NMR, IR, MS) for 1-Methyl-1-naphthalen-1-ylhydrazine was found.

For researchers interested in the naphthalenic moiety, spectral data for 1-Methylnaphthalene is

available and can serve as a reference for the signals corresponding to that part of the
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molecule. The National Institute of Standards and Technology (NIST) provides infrared and

mass spectrometry data for 1-Methylnaphthalene (CAS 90-12-0)[6][7]. A Raman spectrum of

neat 1-methylnaphthalene has also been described[8].

Conclusion
While the specific compound 1-Methyl-1-naphthalen-1-ylhydrazine is identified by CAS

number 119090-35-6, there is a significant lack of publicly available data regarding its physical

and chemical properties, synthesis, and biological activity. Researchers are encouraged to use

the information on the related compound, Naphthalen-1-ylmethyl-hydrazine, with caution, being

mindful of the structural differences. Further experimental investigation is required to fully

characterize 1-Methyl-1-naphthalen-1-ylhydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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